Cas no 1549235-22-4 (3-amino-1-2-(2-methoxyethoxy)ethyl-1,4-dihydropyridin-4-one)

• Product Name: 3-amino-1-2-(2-methoxyethoxy)ethyl-1,4-dihydropyridin-4-one
• CAS No: 1549235-22-4
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 5925301
• PubChem ID: 82990005
• Update Time: 2025-05-22

3-amino-1-2-(2-methoxyethoxy)ethyl-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-2-(2-methoxyethoxy)ethyl-1,4-dihydropyridin-4-one
• 1549235-22-4
• AKOS021309816
• EN300-1108468
• 3-amino-1-[2-(2-methoxyethoxy)ethyl]-1,4-dihydropyridin-4-one

• Inchi： 1S/C10H16N2O3/c1-14-6-7-15-5-4-12-3-2-10(13)9(11)8-12/h2-3,8H,4-7,11H2,1H3
• InChI Key： YVADVCXPQCFARG-UHFFFAOYSA-N
• SMILES： O(CCOC)CCN1C=CC(C(=C1)N)=O

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 64.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-amino-1-2-(2-methoxyethoxy)ethyl-1,4-dihydropyridin-4-one

3-Amino-1-2-(2-Methoxyethoxy)Ethyl-1,4-Dihydropyridin-4-One: A Comprehensive Overview

3-Amino-1-2-(2-methoxyethoxy)ethyl-1,4-dihydropyridin-4-one, also known by its CAS number 1549235-22-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are well-known for their versatility in various applications, particularly in drug discovery and development. The structure of this compound is characterized by a dihydropyridine ring system with specific substituents that confer unique chemical and biological properties.

The dihydropyridine core of this compound serves as a scaffold for various functional groups. In this case, the substituents include an amino group at position 3 and a 2-(2-methoxyethoxy)ethyl group at position 1. These groups play a crucial role in determining the compound's reactivity, solubility, and bioavailability. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic profiles of dihydropyridine derivatives, making them promising candidates for therapeutic interventions.

One of the most notable aspects of 3-amino-1-2-(2-methoxyethoxy)ethyl-1,4-dihydropyridin-4-one is its potential in drug delivery systems. Researchers have explored its ability to act as a carrier for bioactive molecules, leveraging its amphiphilic nature to enhance drug solubility and permeability. This property has been extensively studied in the context of improving the efficacy of poorly soluble drugs, particularly in the field of oncology.

In addition to its role in drug delivery, this compound has shown promise in catalytic applications. Its ability to act as a chiral ligand in asymmetric catalysis has been documented in several recent publications. The presence of the amino group and the methoxyethoxy substituent provides a conducive environment for coordinating with metal catalysts, facilitating enantioselective reactions. This has opened new avenues for the synthesis of complex organic molecules with high enantiomeric excess.

The synthesis of 3-amino-1-2-(2-methoxyethoxy)ethyl-1,4-dihydropyridin-4-one involves a multi-step process that typically begins with the preparation of the dihydropyridine ring system. This is followed by selective substitution reactions to introduce the desired functional groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

From a biological standpoint, this compound has demonstrated moderate activity against various enzymes and receptors. Preclinical studies have shown that it can modulate key signaling pathways involved in inflammation and oxidative stress. These findings suggest potential applications in treating chronic diseases such as arthritis and neurodegenerative disorders.

Moreover, the compound's stability under physiological conditions has been a subject of recent investigations. Studies have revealed that it exhibits good stability in vitro, which is essential for maintaining its efficacy during prolonged exposure to biological systems. This attribute further enhances its suitability for therapeutic applications.

In conclusion, 3-amino-1-2-(2-methoxyethoxy)ethyl-1,4-dihydropyridin-4-one (CAS No: 1549235-22-4) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure endows it with properties that make it valuable in drug delivery, catalysis, and therapeutic development. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific and medical frontiers.